Cas no 13886-99-2 (9-Phosphabicyclo[4.2.1]nonane,9-eicosyl-)
13886-99-2 structure
Product Name:9-Phosphabicyclo[4.2.1]nonane,9-eicosyl-
CAS No:13886-99-2
MF:C28H55P
MW:422.710069894791
CID:120006
PubChem ID:117170
Update Time:2025-04-18
9-Phosphabicyclo[4.2.1]nonane,9-eicosyl- Chemical and Physical Properties
Names and Identifiers
-
- 9-Phosphabicyclo[4.2.1]nonane,9-eicosyl-
- 9-icosyl-9-phosphabicyclo[4.2.1]nonane
- 9-Eicosyl-9-phosphabicyclo(4.2.1)nonane
- 9-Icosyl-9-phosphabicyclo(4.2.1)nonane
- 9-Phosphabicyclo(4.2.1)nonane, 9-eicosyl-
- HISHICOLIN EPN
- 9-eicosyl-9-Phosphabicyclo[4.2.1]nonane
- 9-Eicocyl-9-phosphabicyclononane [3.3.1] and [4.2.1]
- 9-Phosphabicyclo[4.2.1]nonane, 9-eicosyl-
- W-110358
- SCHEMBL317048
- DTXSID50864452
- 13886-99-2
- EINECS 237-651-7
- NS00008658
-
- Inchi: 1S/C28H55P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-26-29-27-22-19-20-23-28(29)25-24-27/h27-28H,2-26H2,1H3
- InChI Key: UNOOEFGBOLKBFW-UHFFFAOYSA-N
- SMILES: P1(CCCCCCCCCCCCCCCCCCCC)C2CCCCC1CC2
Computed Properties
- Exact Mass: 422.40445
- Monoisotopic Mass: 422.404
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 29
- Rotatable Bond Count: 19
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: 507.2°Cat760mmHg
- Flash Point: 276.7°C
- PSA: 0
- LogP: 10.61500
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